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Compound of Interest

5,5-Difluoro-6-hydroxyhexanoic
Compound Name: d
aci

Cat. No.: B2409294

Introduction

This technical guide provides a summary of the known physical properties of 5,5-Difluoro-6-
hydroxyhexanoic acid. Due to the limited availability of direct experimental data for this
specific compound, this document also presents computed data for structurally related analogs
to offer a comparative context for researchers. The information is intended to support research
and development activities where this compound may be of interest.

Core Physical Properties of 5,5-Difluoro-6-
hydroxyhexanoic Acid

Direct experimental data for 5,5-Difluoro-6-hydroxyhexanoic acid is scarce. The primary
available information is its molecular weight.

Comparative Analysis with Structural Analogs

To provide a more comprehensive understanding, the physical properties of 5,5-Difluoro-6-
hydroxyhexanoic acid are presented alongside data for two key analogs: 6-hydroxyhexanoic
acid (the non-fluorinated parent compound) and 5,5-difluorohexanoic acid (lacking the 6-
hydroxy group). This comparison allows for an estimation of the effects of fluorination and
hydroxylation on the molecule's physical characteristics.

Data Presentation: Physical Properties of 5,5-Difluoro-6-hydroxyhexanoic Acid and Analogs
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5,5-Difluoro-6-

5,5-

6-Hydroxyhexanoic

Property hydroxyhexanoic Difluorohexanoic .
. . Acid (Analog)
Acid Acid (Analog)
CAS Number 2247107-02-2[1] 372-67-8 1191-25-9[2]
Molecular Formula CéH10F20s3 CeH10F202[3] CeH1203[2]

Molecular Weight 168.14 g/mol [1] 152.14 g/mol [3] 132.16 g/mol [2]
Melting Point Data Not Available Data Not Available 40-41 °C[2]

Boiling Point Data Not Available Data Not Available 89-90 °C at 1 Torr[2]
XLogP3 Data Not Available 1.5 (Computed)[3] -0.4 (Computed)
Appearance Data Not Available Data Not Available Solid

Note: "Data Not Available" indicates that no reliable experimental or computed data was found

in the public domain at the time of this report. Data for analogs is provided for comparative

purposes and should be interpreted with caution.

Experimental Protocols

As no specific experimental studies on the physical properties of 5,5-Difluoro-6-

hydroxyhexanoic acid were identified, this section outlines generalized protocols for

determining key physical characteristics.

Determination of Melting Point

A standard method for determining the melting point of a solid compound is through capillary

melting point apparatus.

o Sample Preparation: A small, dry sample of the crystalline compound is packed into a

capillary tube.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus with a calibrated

thermometer.

e Heating: The sample is heated at a controlled rate.

© 2025 BenchChem. All rights reserved.

2/5

Tech Support


https://www.sigmaaldrich.com/FR/fr/search/6-hydroxyhexanoic-acid?focus=products&page=1&perpage=30&sort=relevance&term=6-hydroxyhexanoic%20acid&type=product
https://commonchemistry.cas.org/detail?cas_rn=1191-25-9
https://pubchem.ncbi.nlm.nih.gov/compound/5_5-Difluorohexanoic-acid
https://commonchemistry.cas.org/detail?cas_rn=1191-25-9
https://www.sigmaaldrich.com/FR/fr/search/6-hydroxyhexanoic-acid?focus=products&page=1&perpage=30&sort=relevance&term=6-hydroxyhexanoic%20acid&type=product
https://pubchem.ncbi.nlm.nih.gov/compound/5_5-Difluorohexanoic-acid
https://commonchemistry.cas.org/detail?cas_rn=1191-25-9
https://commonchemistry.cas.org/detail?cas_rn=1191-25-9
https://commonchemistry.cas.org/detail?cas_rn=1191-25-9
https://pubchem.ncbi.nlm.nih.gov/compound/5_5-Difluorohexanoic-acid
https://www.benchchem.com/product/b2409294?utm_src=pdf-body
https://www.benchchem.com/product/b2409294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2409294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Observation: The temperature range from the appearance of the first liquid droplet to the
complete melting of the solid is recorded as the melting point range.

Determination of Boiling Point

For non-volatile liquids, the boiling point can be determined using distillation. For smaller
quantities, a micro boiling point determination method can be employed.

Apparatus Setup: A small amount of the liquid is placed in a test tube with an inverted
capillary tube.

e Heating: The test tube is heated in a controlled manner using a heating bath.

» Observation: As the liquid heats, a stream of bubbles will emerge from the inverted capillary.
The heat is then slowly reduced.

e Measurement: The temperature at which the liquid just begins to enter the capillary tube is
recorded as the boiling point.

Visualizations
Logical Relationships of Target Compound and Analogs

The following diagram illustrates the structural relationships between 5,5-Difluoro-6-
hydroxyhexanoic acid and the analogs discussed in this guide.
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Structural Relationships
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 6-hydroxyhexanoic acid | Sigma-Aldrich [sigmaaldrich.com]

2. CAS Common Chemistry [commonchemistry.cas.org]

3. 5,5-Difluorohexanoic acid | C6H10F202 | CID 53418167 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Physical Properties of 5,5-Difluoro-6-
hydroxyhexanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2409294#5-5-difluoro-6-hydroxyhexanoic-acid-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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